Cas no 1164565-59-6 ((2Z)-3-(3,4-dimethoxyphenyl)-N-(1,2-dimethyl-1H-indol-5-yl)methylprop-2-enamide)

• Product Name: (2Z)-3-(3,4-dimethoxyphenyl)-N-(1,2-dimethyl-1H-indol-5-yl)methylprop-2-enamide
• CAS No: 1164565-59-6
• MF: C₂₂H₂₄N₂O₃
• MW: 364.437565803528
• CID: 6460562
• Update Time: 2025-05-20

(2Z)-3-(3,4-dimethoxyphenyl)-N-(1,2-dimethyl-1H-indol-5-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(3,4-dimethoxyphenyl)-N-(1,2-dimethyl-1H-indol-5-yl)methylprop-2-enamide
• 2-Propenamide, 3-(3,4-dimethoxyphenyl)-N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-, (2Z)-

• Inchi： 1S/C22H24N2O3/c1-15-11-18-12-17(5-8-19(18)24(15)2)14-23-22(25)10-7-16-6-9-20(26-3)21(13-16)27-4/h5-13H,14H2,1-4H3,(H,23,25)/b10-7-
• InChI Key： KVOCEKQRMUEHDD-YFHOEESVSA-N
• SMILES： C(NCC1C=CC2=C(C=1)C=C(C)N2C)(=O)/C=C\C1=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 630.6±55.0 °C(Predicted)
• pka: 13.87±0.46(Predicted)

Additional information on (2Z)-3-(3,4-dimethoxyphenyl)-N-(1,2-dimethyl-1H-indol-5-yl)methylprop-2-enamide

Compound CAS No. 1164565-59-6: (2Z)-3-(3,4-Dimethoxyphenyl)-N-(1,2-Dimethyl-1H-Indol-5-Yl)Methylprop-2-Enamide

Introduction to the Compound

The compound with CAS No. 1164565-59-6, named (2Z)-3-(3,4-Dimethoxyphenyl)-N-(1,2-Dimethyl-1H-Indol-5-Yl)Methylprop-2-enamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a dimethoxyphenyl group, a methylpropenamide moiety, and a dimethylindole fragment. The combination of these functional groups imparts unique chemical properties that make it a subject of interest for researchers and industry professionals alike.

Structural Analysis and Synthesis

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. The molecule's structure is particularly notable for its Z configuration at the double bond, which plays a critical role in determining its optical properties and biological activity. Recent advancements in asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, making it more suitable for applications in chiral catalysis and drug development.

Biological Activity and Applications

Research into the biological activity of (2Z)-3-(3,4-Dimethoxyphenyl)-N-(1,2-Dimethyl-1H-Indol-5-Yl)Methylprop-2-enamide has revealed promising results in several areas. Studies have shown that this compound exhibits potent antioxidant properties, which could be leveraged in the development of novel therapeutic agents for oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its ability to interact with specific protein targets makes it a potential candidate for drug design targeting complex biological systems.

Recent Research Findings

In recent years, there has been growing interest in understanding the photophysical properties of this compound. Researchers have discovered that the dimethoxyphenyl group contributes significantly to its fluorescence quantum yield, making it an attractive candidate for applications in optoelectronics and sensors. Furthermore, computational studies have provided insights into its electronic structure, revealing potential applications in organic light-emitting diodes (OLEDs) and solar cells.

Conclusion

The compound with CAS No. 1164565-59-6 represents a fascinating intersection of organic chemistry, pharmacology, and materials science. Its unique structure and versatile properties continue to inspire innovative research across multiple disciplines. As advancements in synthetic methods and computational modeling continue to evolve, the potential applications of this compound are expected to expand further, offering new opportunities for scientific discovery and technological innovation.